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Compound of Interest

Compound Name: Rebaudioside M

Cat. No.: B1649289

For immediate reference, Rebaudioside M is classified as a non-hazardous substance.
Disposal should align with local, state, and federal regulations for non-hazardous waste.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.

This document provides detailed procedures for the safe and compliant disposal of
Rebaudioside M, a high-purity stevia sweetener, intended for researchers, scientists, and drug
development professionals. The following guidelines are based on safety data sheets (SDS)
and general laboratory chemical waste protocols.

Summary of Disposal Procedures

Rebaudioside M, in solid or dissolved form, can typically be disposed of through standard
laboratory waste streams designed for non-hazardous materials. The primary methods are
solid waste disposal and drain disposal, with the choice depending on the quantity and form of
the waste.
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Disposal Method

Recommended for

Key Considerations

Solid Waste

Unused or expired pure
Rebaudioside M, contaminated
labware (e.g., weigh boats,

gloves).

Must be in a sealed, clearly
labeled container. Avoid

creating dust.

Drain Disposal

Small quantities of aqueous

solutions of Rebaudioside M.

Must be highly diluted with
water. Check local wastewater
regulations and institutional
policies. Limited by its

solubility.

Hazardous Waste

Rebaudioside M mixed with
hazardous solvents or other

hazardous chemicals.

Follow standard procedures for
hazardous chemical waste,
including proper labeling,
containment, and pickup by
EHS.

Quantitative Data: Water Solubility of Rebaudioside

M

The solubility of Rebaudioside M in water is a key factor for determining the appropriate

disposal method, particularly for drain disposal.

Form of Rebaudioside M

Solubility in Water (at
25°C)

Citation

Crystalline

0.1g/100 mL

[1]2]

Amorphous

1.1-1.3g /100 mL

[1]

Experimental Protocols for Disposal
Protocol 1: Disposal of Solid Rebaudioside M Waste

This protocol is for the disposal of solid, non-hazardous Rebaudioside M, including expired

product and contaminated disposable labware.
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Materials:

e Waste container (e.g., a sturdy plastic bag or a sealable container)

» Label for the waste container

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

o Container Preparation: Select a waste container that can be securely sealed. Label it clearly
as "Rebaudioside M Waste (Non-Hazardous)" and include the date.

o Waste Collection: Carefully place the solid Rebaudioside M waste into the prepared
container. This includes any contaminated items such as weigh boats, filter paper, or gloves.
To minimize dust, avoid dropping the powder from a height.

» Sealing: Securely seal the container to prevent any powder from escaping.

o Final Disposal: Dispose of the sealed container in the regular laboratory trash, unless your
institution's guidelines specify a different collection point for non-hazardous chemical waste.

[3]14]

Protocol 2: Drain Disposal of Aqueous Rebaudioside M
Solutions

This protocol is for the disposal of small quantities of Rebaudioside M dissolved in water.
Materials:

e Aqueous solution of Rebaudioside M

e Access to a laboratory sink with running water

o PPE: lab coat, gloves, safety glasses

Procedure:
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 Dilution: Ensure the concentration of Rebaudioside M in the solution is low. If necessary,
dilute the solution further with water.

e Flushing: Turn on the cold water tap to a steady flow.
e Pouring: Slowly pour the Rebaudioside M solution down the drain.

o Continued Flushing: Allow the water to run for at least 30 seconds after pouring the solution
to ensure it is thoroughly flushed from the plumbing system.[3][5]

e Log Entry: If required by your laboratory's standard operating procedures, record the
disposal in a logbook.

Visual Guidance: Disposal Workflows

The following diagrams illustrate the decision-making process and procedures for the proper
disposal of Rebaudioside M.

Is the waste in
solid form?

Click to download full resolution via product page

Decision workflow for Rebaudioside M disposal.
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Required PPE

Start: Small quantity of
agueous Rebaudioside M solution
1. Turn on cold water
in laboratory sink.
2. Slowly pour solution
into the drain.

3. Flush with plenty of
water for 30+ seconds.

Click to download full resolution via product page

Procedure for drain disposal of aqueous solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Rebaudioside M in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649289#rebaudioside-m-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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